Cas no 147531-38-2 (1H-Indol-3-ol,1-(1-methylethyl)-)
147531-38-2 structure
Product Name:1H-Indol-3-ol,1-(1-methylethyl)-
CAS No:147531-38-2
MF:C11H13NO
MW:175.227022886276
CID:100747
PubChem ID:45096655
Update Time:2025-04-18
1H-Indol-3-ol,1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indol-3-ol,1-(1-methylethyl)-
- 1H-Indol-3-ol,1-(1-methylethyl)-(9CI)
- 147531-38-2
- SCHEMBL24403036
- 1-(propan-2-yl)-1H-indol-3-ol
- 1-Isopropyl-1H-indol-3-ol
-
- Inchi: 1S/C11H13NO/c1-8(2)12-7-11(13)9-5-3-4-6-10(9)12/h3-8,13H,1-2H3
- InChI Key: RCMQBRNTNSWTTL-UHFFFAOYSA-N
- SMILES: OC1=CN(C2C=CC=CC=21)C(C)C
Computed Properties
- Exact Mass: 175.09979
- Monoisotopic Mass: 175.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.2A^2
- XLogP3: 2.3
Experimental Properties
- PSA: 25.16
1H-Indol-3-ol,1-(1-methylethyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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